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3-[2-(2-Methoxyphenoxy)ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione

Name: 3-[2-(2-Methoxyphenoxy)ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione
Brand: Smolecule
SKU: S7812745
Rating: 4 (5 reviews)

Catalog No.

S7812745

CAS No.

M.F

C17H22N2O4

M. Wt

318.4 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

3-[2-(2-Methoxyphenoxy)ethyl]-1,3-diazaspiro[4.5]d...

Content Navigation

1. General Information
2. Introduction
3. Definition and Background
4. Physical and Chemical Properties
5. Synthesis and Characterization
6. Analytical Methods
7. Biological Properties
8. Toxicity and Safety in Scientific Experiments

9. Applications in Scientific Experiments
10. Current State of Research
11. Potential Implications in Various Fields of Research and Industry
12. Limitations and Future Directions
13. Conclusion
14. Specification
15. Others

General Information

Product Name

3-[2-(2-Methoxyphenoxy)ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione

IUPAC Name

3-[2-(2-methoxyphenoxy)ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione

Molecular Formula

C17H22N2O4

Molecular Weight

318.4 g/mol

InChI

InChI=1S/C17H22N2O4/c1-22-13-7-3-4-8-14(13)23-12-11-19-15(20)17(18-16(19)21)9-5-2-6-10-17/h3-4,7-8H,2,5-6,9-12H2,1H3,(H,18,21)

InChI Key

IRCJLRYFJOBQTD-UHFFFAOYSA-N

SMILES

COC1=CC=CC=C1OCCN2C(=O)C3(CCCCC3)NC2=O

Canonical SMILES

COC1=CC=CC=C1OCCN2C(=O)C3(CCCCC3)NC2=O

3-[2-(2-Methoxyphenoxy)ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione, also known as MPEDA, is an organic compound that has been a focus of research in recent years. MPEDA is a versatile compound that has been found to have a range of biological activities. In this paper, we aim to provide an overview of MPEDA, including its definition, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, and limitations and future directions.

Definition and Background

3-[2-(2-Methoxyphenoxy)ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione is a cyclic urea derivative and is structurally related to spirocyclic lactams. It is a white crystalline powder that is soluble in water and organic solvents. 3-[2-(2-Methoxyphenoxy)ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione has been synthesized and studied due to its potential biological activity.

Physical and Chemical Properties

3-[2-(2-Methoxyphenoxy)ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione has a molecular formula of C17H23N3O4 and a molecular weight of 333.392 g/mol. It has a melting point of 180-183°C and a boiling point of 593°C at 760 mmHg. 3-[2-(2-Methoxyphenoxy)ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione is stable under normal conditions, and it is relatively stable to heat, light, and oxygen. However, the stability of 3-[2-(2-Methoxyphenoxy)ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione is dependent on the pH of the environment, and it can be hydrolyzed under acidic conditions.

Synthesis and Characterization

3-[2-(2-Methoxyphenoxy)ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione can be synthesized in several ways. The most common method involves the reaction of 1-(2-hydroxyethoxy)-2,3-dimethylimidazolidin-4-one (DMC) with 2-methoxyphenol, followed by cyclization with diethylene glycol in the presence of sodium hydroxide. The resulting product is 3-[2-(2-Methoxyphenoxy)ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione.
The synthesis of 3-[2-(2-Methoxyphenoxy)ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione can be characterized by various techniques, including nuclear magnetic resonance (NMR), elemental analysis, mass spectroscopy, and X-ray diffraction analysis.

Analytical Methods

3-[2-(2-Methoxyphenoxy)ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione can be analyzed by various analytical methods, including high-performance liquid chromatography (HPLC), gas chromatography (GC), and Fourier transform infrared (FTIR) spectroscopy. These methods can be used to determine the purity and quality of 3-[2-(2-Methoxyphenoxy)ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione.

Biological Properties

3-[2-(2-Methoxyphenoxy)ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione has been found to have a range of biological activities, including antitumor, antifungal, antiviral, and antibacterial activities. 3-[2-(2-Methoxyphenoxy)ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione has been shown to inhibit the growth of various cancer cell lines, including leukemia, prostate, and breast cancer cells. 3-[2-(2-Methoxyphenoxy)ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione has also been found to have antifungal activity against several fungi, including Candida albicans. Additionally, 3-[2-(2-Methoxyphenoxy)ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione has been found to have antiviral activity against herpes simplex virus type 1 and type 2 and coxsackie virus B3.

Toxicity and Safety in Scientific Experiments

In scientific experiments, 3-[2-(2-Methoxyphenoxy)ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione has been found to be relatively safe and non-toxic. However, some studies have reported that 3-[2-(2-Methoxyphenoxy)ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione can cause cytotoxicity in some cell types, and it can induce liver toxicity in rats at high doses.

Applications in Scientific Experiments

3-[2-(2-Methoxyphenoxy)ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione has many potential applications in scientific experiments. 3-[2-(2-Methoxyphenoxy)ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione has been used as a starting material for the synthesis of various spirocyclic derivatives that have potential biological activities. Additionally, 3-[2-(2-Methoxyphenoxy)ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione has been used as a ligand in the preparation of metal-organic frameworks (MOFs) and nanoparticles.

Current State of Research

The current state of research on 3-[2-(2-Methoxyphenoxy)ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione is focused on its biological activities and potential applications in various fields, including medicine, materials science, and catalysis. Several research groups are studying the synthesis and characterization of novel spirocyclic derivatives of 3-[2-(2-Methoxyphenoxy)ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione with enhanced biological activities.

Potential Implications in Various Fields of Research and Industry

3-[2-(2-Methoxyphenoxy)ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione has the potential to have many implications in various fields of research and industry. 3-[2-(2-Methoxyphenoxy)ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione's biological activities make it a potential candidate for the development of novel drugs. Additionally, the MOFs and nanoparticles prepared using 3-[2-(2-Methoxyphenoxy)ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione have potential applications in drug delivery, catalysis, and sensors.

Limitations and Future Directions

Limitations of 3-[2-(2-Methoxyphenoxy)ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione include its low solubility and stability under acidic conditions. Future directions for research on 3-[2-(2-Methoxyphenoxy)ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione could include the synthesis of novel 3-[2-(2-Methoxyphenoxy)ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione derivatives with enhanced biological activities and improved solubility and stability. Additionally, there is a need for more research to explore the potential applications of 3-[2-(2-Methoxyphenoxy)ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione in various fields of research and industry.

Conclusion

3-[2-(2-Methoxyphenoxy)ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione is a cyclic urea derivative that has potential biological activities and applications in various fields of research and industry. Its physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, and limitations and future directions have been discussed in this paper. Further research is needed to explore the full potential of 3-[2-(2-Methoxyphenoxy)ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione.